1h-Isoindol-1-one,2,3-dihydro-7-iodo-4-[(methylsulfonyl)oxy]-

• Molecular Formula: C9H8INO4S
• Molecular Weight: 353.14 g/mol
• IUPAC Name: (7-iodo-1-oxo-2,3-dihydroisoindol-4-yl) methanesulfonate
• InChI: InChI=1S/C9H8INO4S/c1-16(13,14)15-7-3-2-6(10)8-5(7)4-11-9(8)12/h2-3H,4H2,1H3,(H,11,12)
• InChI Key: KXLGBHPJSGMVKD-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OC1=C2CNC(=O)C2=C(C=C1)I

Description

1h-Isoindol-1-one,2,3-dihydro-7-iodo-4-[(methylsulfonyl)oxy]- is a useful research compound. Its molecular formula is C9H8INO4S and its molecular weight is 353.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Hydroxy-7-iodoisoindolinone (400 mg, 1.45 mmol) was dissolved in dichloromethane (10 mL), and the solution was added with triethylamine (0.808 mL, 5.80 mmol) and added with methanesulfonyl chloride (0.224 mL, 2.89 mmol) at 0° C., followed by stirring at room temperature for 2 hours. The mixture was added with methanesulfonyl chloride (0.112 mL, 1.45 mmol) at 0° C., followed by stirring at room temperature for 2 hours. The reaction mixture was added with water and hexane. The precipitated solid was collected by filtration, washed with hexane and water and then dried under reduced pressure to obtain 4-methanesulfonyloxy-7-iodoisoindolinone (353 mg, yield 69%).